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Compound of Interest

Compound Name: Methyl-d3 Stearate

CAS No.: 19905-56-7

Cat. No.: B592241 Get Quote

To ensure a self-validating safety system, one must understand the causality behind the

disposal method. We treat Methyl-d3 Stearate as Chemical Waste, not general trash, primarily

due to its insolubility in water and potential long-term aquatic toxicity.

Physicochemical Properties Table
Property Data Operational Implication

CAS Number 112-61-8 (Unlabeled)

Use unlabeled CAS for general

waste profiling if specific

isotope CAS is not in system.

Physical State Waxy solid or liquid (>37°C)
May solidify in drain traps.

NEVER pour down the sink.

Flash Point >110°C (Closed Cup)
Class IIIB Combustible Liquid.

Low fire risk, but fuel source.

Water Solubility Insoluble

Partitioning into aquatic

sediment; requires organic

solvent disposal route.

Isotope Type Stable (Deuterium)
NO half-life. NO decay. Treat

as standard chemical waste.
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Part 2: Pre-Disposal Protocol (The Self-Validating
System)
A "self-validating" system means the protocol prevents error through its design. For Methyl-d3
Stearate, the primary error is misclassification as radioactive waste or improper drain disposal.

Waste Stream Segregation
Rule: Segregate based on the solvent used in your application, not just the stearate itself.

Stream A (Non-Halogenated): If dissolved in Hexane, Ethanol, or Methanol.

Stream B (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Stream C (Solid Waste): Contaminated wipes, pipette tips, or solid waxy residue.

Labeling Standards
Labeling must satisfy both safety regulations and inventory reconciliation (due to the high cost

of deuterated reagents).

Standard Label: "Non-Halogenated Organic Waste."

Constituent Listing: Explicitly list "Methyl Stearate" (The "-d3" suffix is critical for inventory,

but optional for safety officers as the chemical hazard is identical).

Hazard Checkboxes: [ ] Flammable [X] Toxic to Aquatic Life.[1]

Part 3: Disposal Logic & Workflow
The following decision matrix visualizes the disposal logic. This ensures that researchers do

not inadvertently classify stable isotopes as radioactive waste, a common and costly error.
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Start: Methyl-d3 Stearate Waste

Is it mixed with Radioactive Material
(e.g., 14C, 3H)?

DISPOSE AS: Mixed Waste
(Radioactive + Chemical)

YES

Physical State?

NO (Stable Isotope Only)

DISPOSE AS: Hazardous Solid Waste
(Debris/Wipes)

Solid/Waxy Residue

Solvent Type?

Liquid Solution

DISPOSE AS: Halogenated Waste
(e.g., in DCM/Chloroform)

Halogenated

DISPOSE AS: Non-Halogenated Waste
(e.g., in Hexane/Methanol)

Non-Halogenated

Click to download full resolution via product page

Figure 1: Waste stream decision matrix for Deuterated Methyl Stearate. Note the critical

separation of radioactive vs. stable isotope pathways.

Part 4: Step-by-Step Disposal Methodologies
Scenario A: Disposal of Experimental Solutions (Liquid)
Context: You have a lipid extraction or chromatography fraction containing Methyl-d3 Stearate.

Select Container: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

standard LDPE wash bottles for long-term storage if halogenated solvents are present.
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Transfer: Pour the solution into the appropriate carboy (Halogenated vs. Non-Halogenated).

Rinse: Triple rinse the experimental vessel with a small volume of the carrier solvent and add

the rinsate to the waste container.

Log: Record the volume on the waste tag. Tip: If your facility tracks isotope usage, deduct

this mass from your inventory log immediately.

Scenario B: Disposal of Pure Reagent
(Expired/Degraded)
Context: You have a vial of solid Methyl-d3 Stearate that has oxidized or is no longer needed.

Do Not Solubilize: There is no need to dissolve the solid just to dispose of it.

Primary Container: Keep the material in its original glass vial. Ensure the cap is tight.

Secondary Containment: Place the vial into a clear plastic bag (Ziploc type).

Binning: Deposit into the "Solid Hazardous Waste" drum.

Why? Incinerators handle solids and liquids differently. Pre-solubilizing creates

unnecessary liquid waste volume.

Scenario C: Spill Cleanup Contingency
Context: A vial drops and shatters. The material is waxy/solid.

Isolate: The material is not volatile, so evacuation is unnecessary unless mixed with volatile

solvents.

Solid Spill:

Scrape up the waxy solid with a spatula or stiff card.

Place residue into a wide-mouth jar.

Solvent Wipe:
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Wet a paper towel with Ethanol or Isopropanol (Methyl stearate is soluble in alcohols).

Wipe the surface to remove the lipid film.

Dispose of the wipe in the Solid Hazardous Waste bin.

Detergent Wash: Final clean with soap and water.[2]

Part 5: Regulatory & Compliance Framework
Adherence to these regulations ensures your laboratory remains audit-ready.

EPA (USA): Methyl Stearate is generally not listed as a P-list or U-list acutely hazardous

waste. However, it falls under 40 CFR 261.3 as regulated chemical waste due to

environmental toxicity characteristics if disposed of improperly.

GHS Classification:

Aquatic Chronic 2 (H411): Toxic to aquatic life with long-lasting effects.[1]

Precautionary Statement P273: Avoid release to the environment.[1][3][4][5]

Drain Disposal: Strictly Prohibited. The compound's insolubility causes blockage (physical

hazard) and aquatic toxicity violates Clean Water Act effluent standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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